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Compound of Interest

Compound Name:
N-(4-

methoxypentyl)cyclopropanamine

Cat. No.: B13579691

Get Quote

A Comprehensive Analytical Framework for Drug Development

Executive Summary
The precise structural elucidation of N-(4-methoxypentyl)cyclopropanamine (C9H19NO) is a

critical quality gate in the synthesis of pharmaceutical intermediates, particularly for NMDA

receptor antagonists and antiviral scaffolds. This guide provides a rigorous, self-validating

analytical workflow to confirm the connectivity, purity, and stereochemistry of this secondary

amine.

The molecule features two distinct steric domains: a strained cyclopropyl moiety and a flexible

4-methoxypentyl chain containing a chiral center at C4. This guide addresses the specific

challenge of distinguishing the aliphatic methylene signals and validating the position of the

ether linkage.

Chemical Profile[1][2][3][4][5][6]
IUPAC Name: N-(4-methoxypentyl)cyclopropanamine
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CAS Number: 1251085-62-7

Molecular Formula: C9H19NO[1]

Molecular Weight: 157.25 g/mol [1]

SMILES: COC(C)CCCNC1CC1

Analytical Strategy & Workflow
To ensure authoritative identification, we employ a "Triangulation Strategy" where Mass

Spectrometry establishes the formula, NMR establishes connectivity, and Chiral HPLC

addresses stereoisomerism.

Figure 1: Structural Elucidation Decision Matrix
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Caption: The stepwise logical flow from crude isolation to certified structural validation.

Mass Spectrometry (MS) Analysis
High-Resolution Mass Spectrometry (HRMS)
Objective: Confirm elemental composition and degree of unsaturation.

Method: Electrospray Ionization (ESI) in Positive Mode.

Expected [M+H]+:m/z 158.1539 (Calculated for C9H20NO+).

Interpretation: The presence of a single nitrogen suggests an odd molecular weight (157 Da),

resulting in an even [M+H]+ ion.

Fragmentation Logic (MS/MS)
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The fragmentation pattern of secondary amines is predictable and serves as a structural

fingerprint.

Alpha-Cleavage (Amine): Cleavage adjacent to the nitrogen is the dominant pathway.

Cyclopropyl Ring Opening: The strained ring often leads to specific losses or ring-opening

rearrangements.

Figure 2: Proposed Fragmentation Pathway
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Caption: ESI-MS/MS fragmentation pathways focusing on the stability of the iminium ion

intermediate.

NMR Spectroscopy: The Gold Standard
NMR provides the definitive map of the carbon skeleton. The cyclopropyl group and the

methoxy-substituted chain have distinct chemical shifts that allow for rapid verification.

1H NMR Assignment (500 MHz, CDCl3)
The cyclopropyl protons are the most diagnostic, appearing at very high field (0.3–0.6 ppm).
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2D NMR Correlations
To resolve the aliphatic chain (Positions 2 and 3) and confirm the position of the methoxy

group:

COSY (Correlation Spectroscopy):

Trace the spin system: Cyclopropyl-CH ↔ Cyclopropyl-CH2.

Trace the chain: N-CH2 (1) ↔ CH2 (2) ↔ CH2 (3) ↔ CH (4) ↔ CH3 (5).
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Validation: The doublet methyl at C5 must correlate only with the methine at C4.

HMBC (Heteronuclear Multiple Bond Correlation):

Critical Check: The O-Methyl singlet (3.32 ppm) must show a strong correlation to the C4

carbon (~76 ppm). This rules out isomeric impurities where the methoxy might be at C1 or

C5.

Stereochemical Analysis (Chirality)
The molecule contains a chiral center at C4 of the pentyl chain. Synthetic routes often produce

a racemate unless chiral starting materials (e.g., (R)-propylene oxide derivatives) are used.

Protocol: Enantiomeric Excess Determination
Since the molecule is an ether, derivatization with Mosher's acid chloride is not directly possible

without cleaving the ether. Therefore, Chiral HPLC is the required method.

Column: Chiralpak IG or AD-H (Amylose-based).

Mobile Phase: Hexane : Isopropyl Alcohol : Diethylamine (90:10:0.1).

Detection: UV at 210 nm (low sensitivity due to lack of chromophore) or Refractive Index (RI)

/ ELSD.

Success Criteria: Baseline separation of enantiomers (Resolution Rs > 1.5).

Experimental Protocols
Sample Preparation for NMR
Objective: Eliminate concentration effects and water peaks.

Weigh 10-15 mg of the oil/solid into a clean vial.

Add 0.6 mL of CDCl3 (containing 0.03% TMS).

Add 1 drop of D2O (Optional) to exchange the NH proton and simplify the spectrum if the

amine peak overlaps with alkyl signals.
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Filter through a cotton plug into the NMR tube to remove inorganic salts (e.g., K2CO3 from

synthesis).

Synthesis of Reference Standard (Brief)
To validate the elucidation, a reference standard is often synthesized via Reductive Amination:

Reactants: Cyclopropylamine (1.0 eq) + 4-methoxypentanal (1.0 eq).

Reductant: Sodium Triacetoxyborohydride (STAB) (1.4 eq) in DCM.

Mechanism: Formation of the imine followed by in-situ reduction.

Causality: STAB is chosen over NaBH4 to prevent reduction of the aldehyde before imine

formation, ensuring high yield of the secondary amine [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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